2,5-Bis(hexyloxy)terephthalohydrazide

• IUPAC Name: 2,5-dihexoxybenzene-1,4-dicarbohydrazide
• InChI: InChI=1S/C20H34N4O4/c1-3-5-7-9-11-27-17-13-16(20(26)24-22)18(14-15(17)19(25)23-21)28-12-10-8-6-4-2/h13-14H,3-12,21-22H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: DEOMPZYUKGOIII-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC(=C(C=C1C(=O)NN)OCCCCCC)C(=O)NN
• Molecular Formula: C20H34N4O4
• Molecular Weight: 394.5 g/mol

Description

2,5-Bis(hexyloxy)terephthalohydrazide is a useful research compound. Its molecular formula is C20H34N4O4 and its molecular weight is 394.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,5-Bis(hexyloxy)terephthalohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-Bis(hexyloxy)terephthalohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

• A study synthesized novel bis-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and bis-4-thiazolidinone derivatives from terephthalic dihydrazide, exhibiting potential antibacterial activity against various bacterial strains (Palekar, Damle, & Shukla, 2009).

Catalysis in Organic Synthesis

• A binuclear oxovanadium(V) complex derived from bis(2-hydroxybenzylidene)terephthalohydrazide was used as a catalyst in alkane oxygenation, demonstrating high efficiency and turnover numbers (Sutradhar et al., 2013).

Synthesis of Schiff's Bases

• Novel Schiff's bases derived from terephthalohydrazide were synthesized, exhibiting in vitro antibacterial potential against various bacteria (Zayed & Zayed, 2015).

Application in Polymer Science

• A study on 2,5-bis(β-hydroxy-ethylamino)-terephthalic acid demonstrated its use as an indicator in argentometric titrations (Uhlig, 1956).
• Terephthalic acid-derived ligands were used in the synthesis of a palladium nanocomposite catalyst for Heck coupling reactions (Kumara et al., 2017).

Sensor Technology

• A study synthesized a Schiff base chemosensor for selective detection of cysteine in cancer cells and bovine serum albumin (A et al., 2020).
• Another research focused on the development of sanidic polyesters derived from 2,5-bis(hexadecyloxy)terephthalic acid, finding applications in liquid crystal technology (Kricheldorf & Wulff, 1998).

Biomedical Applications

• A derivative, ,-Bis[5-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene]carbonohydrazide, showed cardioprotective activity against doxorubicin-induced cardiotoxicity in rats (Tabassum et al., 2014).

Environmental Applications

• A study used terephthalic acid as a probe in the electrochemical oxidation of atrazine and clothianidin, focusing on agricultural water contaminants (Gayen et al., 2018).